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Compound of Interest

Compound Name: MRS2279 diammonium

Cat. No.: B1676834 Get Quote

Technical Support Center: MRS2279
Diammonium Powder
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and use of

MRS2279 diammonium powder, a selective P2Y1 receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is MRS2279 diammonium powder?

A1: MRS2279 is a selective and high-affinity competitive antagonist for the P2Y1 receptor, a

purinergic G protein-coupled receptor.[1] It is commonly used in research to study the role of

the P2Y1 receptor in various physiological processes, particularly ADP-induced platelet

aggregation.[1] The diammonium salt form of MRS2279 generally offers enhanced water

solubility and stability compared to the free acid form.[1]

Q2: What are the recommended long-term storage conditions for MRS2279 diammonium
powder?

A2: For long-term stability, MRS2279 diammonium powder should be stored at -20°C in a

desiccated environment.[2] When stored properly in a tightly sealed vial, the solid powder can

be stored for up to 6 months.
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Q3: How should I prepare stock solutions of MRS2279?

A3: MRS2279 diammonium powder is soluble in water up to 100 mM.[2] To prepare a stock

solution, reconstitute the powder in sterile, nuclease-free water. For concentrations that are

difficult to dissolve, you can warm the tube to 37°C and use an ultrasonic bath to aid

dissolution. It is recommended to prepare and use solutions on the same day.

Q4: How should I store stock solutions of MRS2279?

A4: Once prepared, stock solutions should be aliquoted into tightly sealed vials and stored at

-20°C. Under these conditions, the stock solution is generally stable for up to one month. Avoid

repeated freeze-thaw cycles.

Q5: What is the mechanism of action of MRS2279?

A5: MRS2279 acts as a competitive antagonist at the P2Y1 receptor. The P2Y1 receptor is a

Gq protein-coupled receptor.[3][4] When activated by its endogenous agonist, ADP, the P2Y1

receptor stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate

(IP3) and diacylglycerol (DAG).[4] This signaling cascade results in an increase in intracellular

calcium concentrations and the activation of Protein Kinase C (PKC), ultimately leading to

cellular responses such as platelet shape change and aggregation.[4] MRS2279 blocks the

binding of ADP to the P2Y1 receptor, thereby inhibiting these downstream signaling events.
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Parameter Value Reference

Molecular Weight 503.78 g/mol

Formula C13H18ClN5O8P2.2NH3

CAS Number 2387505-47-5

Purity ≥98% (HPLC) [5]

Solubility in Water Up to 100 mM [2]

Ki (P2Y1 Receptor) 2.5 nM [1]

IC50 51.6 nM [1]

pKB (ADP-induced platelet

aggregation)
8.05 [1]

Experimental Protocols
Protocol: ADP-Induced Platelet Aggregation Assay
This protocol describes the use of MRS2279 to inhibit ADP-induced aggregation of human

platelets, as measured by a platelet aggregometer.

Materials:

MRS2279 diammonium powder

Freshly drawn human venous blood collected in 3.2% sodium citrate

Adenosine diphosphate (ADP)

Tyrode's buffer

Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

Platelet aggregometer and cuvettes with stir bars

Procedure:
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Preparation of Platelet-Rich Plasma (PRP):

Centrifuge whole blood at 200 x g for 15 minutes at room temperature.

Carefully collect the upper PRP layer.

Allow the PRP to rest for at least 30 minutes at room temperature.

Preparation of Platelet-Poor Plasma (PPP):

Centrifuge the remaining blood at 2000 x g for 20 minutes to obtain PPP, which will be

used to set the 100% aggregation baseline.

Preparation of MRS2279 and ADP Solutions:

Prepare a stock solution of MRS2279 in water.

Prepare a stock solution of ADP in Tyrode's buffer.

Prepare serial dilutions of MRS2279 and a working concentration of ADP.

Platelet Aggregation Assay:

Calibrate the aggregometer with PPP (100% aggregation) and PRP (0% aggregation).

Add PRP to a cuvette with a stir bar and place it in the aggregometer at 37°C.

Add the desired concentration of MRS2279 (or vehicle control) to the PRP and incubate

for 5-15 minutes with stirring.

Initiate platelet aggregation by adding ADP to the cuvette.

Record the change in light transmission for 5-10 minutes.

Data Analysis:

Determine the percentage of aggregation inhibition for each concentration of MRS2279.

Calculate the IC50 value of MRS2279.
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Troubleshooting Guide
Issue 1: MRS2279 powder will not fully dissolve.

Potential Cause: The concentration may be too high, or the solvent may not be appropriate

for the desired concentration.

Recommended Action:

Ensure you are not exceeding the 100 mM solubility limit in water.

Gently warm the solution to 37°C.

Use an ultrasonic bath to aid dissolution.

For cellular assays, ensure the final concentration of any organic solvent (if used) is not

toxic to the cells.

Issue 2: Inconsistent or no inhibition of platelet aggregation.

Potential Cause 1: Degradation of MRS2279.

Recommended Action:

Ensure the powder has been stored correctly at -20°C and desiccated.

Prepare fresh stock solutions for each experiment. Avoid using stock solutions that have

been stored for longer than one month or have undergone multiple freeze-thaw cycles.

Potential Cause 2: Inactive agonist (ADP).

Recommended Action:

Prepare fresh ADP solutions for each experiment.

Verify the activity of the ADP by running a positive control without MRS2279.

Potential Cause 3: Issues with platelets.
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Recommended Action:

Use freshly prepared PRP for each experiment.

Ensure that donors have not taken any antiplatelet medications.

Allow platelets to rest for at least 30 minutes after preparation before starting the assay.

Issue 3: High background signal or spontaneous platelet aggregation.

Potential Cause: Platelets have been activated during preparation.

Recommended Action:

Handle blood and PRP gently to minimize mechanical activation.

Ensure all centrifugation steps are performed at the correct speed and temperature.

Use clean, appropriate labware.
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Caption: P2Y1 Receptor Signaling Pathway
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Caption: Troubleshooting Workflow for MRS2279 Experiments

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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